Cas no 304665-45-0 (1-Methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-Methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 304665-45-0
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD00463987
• CID: 299556
• PubChem ID: 955611
• Update Time: 2025-04-19

1-Methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-3-carbohydrazide
• 1H-Pyrazole-3-carboxylicacid, 1-methyl-, hydrazide
• AC1LIJAE
• AC1Q3YVW
• ARONIS018136
• CTK1C1474
• SBB019841
• SureCN2831032
• MFCD00463987
• 1H-Pyrazole-3-carboxylic acid, 1-methyl-, hydrazide
• SB86155
• 1-methylpyrazole-3-carbohydrazide
• EN300-1082730
• 1-Methyl-1H-pyrazole-3-carbohydrazide, AldrichCPR
• CS-0206897
• DTXSID50359277
• BCP30063
• 304665-45-0
• SCHEMBL2831032
• AKOS000304520
• 1-methyl-1H-pyrazole-3-carbohydrazide;1H-Pyrazole-3-carboxylicacid, 1-methyl-, hydrazide
• STK050127
• 1H-Pyrazole-3-carboxylicacid,1-methyl-,hydrazide(9CI)
• SY065155
• DB-103286
• ALBB-002736

• MDL： MFCD00463987
• Inchi： 1S/C5H8N4O/c1-9-3-2-4(8-9)5(10)7-6/h2-3H,6H2,1H3,(H,7,10)
• InChI Key： VHRVJYZZWNADNS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C)N=1)NN

Computed Properties

• Exact Mass: 140.06994
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives